Cas no 80713-06-0 (gramicidin A, Leu(2)-)

• Product name: gramicidin A, Leu(2)-
• CAS No: 80713-06-0
• MF: C₁₀₃H₁₄₈N₂₀O₁₇
• MW: 1938.40104484558
• CID: 986025

gramicidin A, Leu(2)- Chemical and Physical Properties

Names and Identifiers

• gramicidin A, Leu(2)-
• Gramicidin A, 1-L-valine-2-D-leucine- (9CI)

• Inchi： 1S/C103H148N20O17/c1-53(2)39-76(112-89(126)62(19)110-93(130)77(40-54(3)4)119-100(137)85(58(11)12)109-52-125)92(129)111-63(20)90(127)121-87(60(15)16)102(139)123-88(61(17)18)103(140)122-86(59(13)14)101(138)120-84(47-67-51-108-75-36-28-24-32-71(67)75)99(136)115-80(43-57(9)10)96(133)118-83(46-66-50-107-74-35-27-23-31-70(66)74)98(135)114-79(42-56(7)8)95(132)117-82(45-65-49-106-73-34-26-22-30-69(65)73)97(134)113-78(41-55(5)6)94(131)116-81(91(128)104-37-38-124)44-64-48-105-72-33-25-21-29-68(64)72/h21-36,48-63,76-88,105-108,124H,37-47H2,1-20H3,(H,104,128)(H,109,125)(H,110,130)(H,111,129)(H,112,126)(H,113,134)(H,114,135)(H,115,136)(H,116,131)(H,117,132)(H,118,133)(H,119,137)(H,120,138)(H,121,127)(H,122,140)(H,123,139)/t62-,63-,76+,77+,78+,79+,80+,81-,82-,83-,84-,85-,86+,87+,88-/m0/s1
• InChI Key： DJOAMXZGYICOMH-IMVPQMMISA-N
• SMILES： C(C1=CNC2C=CC=CC1=2)[C@H](NC(=O)[C@@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@@H](CC(C)C)NC(=O)[C@H](C(C)C)NC=O)C(=O)N[C@H](CC(C)C)C(=O)N[C@H](C(=O)N[C@H](CC(C)C)C(=O)N[C@H](C(=O)N[C@H](CC(C)C)C(=O)N[C@H](C(=O)NCCO)CC1=CNC2C=CC=CC1=2)CC1=CNC2C=CC=CC1=2)CC1=CNC2C=CC=CC1=2